Cas no 1048385-04-1 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide
• CAS No: 1048385-04-1
• MF: C₂₀H₁₉N₃O₆S
• MW: 429.446363687515
• CID: 6265742
• PubChem ID: 16925072
• Update Time: 2025-07-01

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide
• F2380-0389
• 1048385-04-1
• N-(1,3-dioxoisoindolin-4-yl)-1-((4-methoxyphenyl)sulfonyl)pyrrolidine-2-carboxamide
• N-(1,3-dioxoisoindol-4-yl)-1-(4-methoxyphenyl)sulfonylpyrrolidine-2-carboxamide
• AKOS024644493

• Inchi： 1S/C20H19N3O6S/c1-29-12-7-9-13(10-8-12)30(27,28)23-11-3-6-16(23)19(25)21-15-5-2-4-14-17(15)20(26)22-18(14)24/h2,4-5,7-10,16H,3,6,11H2,1H3,(H,21,25)(H,22,24,26)
• InChI Key： UJHQPUOKJJBPRP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCCC1C(NC1C=CC=C2C(NC(C=12)=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 429.09945651g/mol
• Monoisotopic Mass: 429.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 130Ų

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide

N-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-4-Yl)-1-(4-Methoxybenzenesulfonyl)Pyrrolidine-2-Carboxamide: A Comprehensive Overview

The compound CAS No. 1048385-04-1, also known as N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a pyrrolidine ring, a sulfonyl group attached to a methoxy-substituted benzene ring, and an isoindole moiety with a dioxo functionality. The combination of these structural elements contributes to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceutical agents. For instance, the isoindole moiety in this molecule has been shown to exhibit interesting photophysical properties, making it a candidate for applications in optoelectronics and light-emitting diodes (LEDs). Additionally, the sulfonyl group attached to the methoxybenzene ring enhances the molecule's solubility in polar solvents, which is a critical factor for its potential use in drug delivery systems.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that can mimic the biological activity of a parent compound while potentially offering improved pharmacokinetic profiles. In this case, the pyrrolidine ring serves as a flexible scaffold that can be modified to target specific biological pathways. Recent research has demonstrated that derivatives of this compound can inhibit key enzymes involved in neurodegenerative diseases, such as beta-secretase (BACE1), which is implicated in Alzheimer's disease.

The synthesis of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The construction of the isoindole ring typically requires a Diels-Alder reaction followed by oxidation to introduce the dioxo functionality. The attachment of the sulfonyl group is achieved through nucleophilic aromatic substitution, while the carboxamide functionality is introduced via amide bond formation under mild conditions.

In terms of applications, this compound has shown promise in several areas. In materials science, its photoluminescent properties make it a candidate for use in sensors and imaging agents. In pharmacology, its ability to modulate enzyme activity suggests potential as a lead compound for drug development. Furthermore, its structural complexity makes it an attractive target for studying molecular recognition and self-assembling systems.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of this compound. Initial studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, CAS No. 1048385-04-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of modern chemical science.